molecular formula FLi B148059 Lithium fluoride CAS No. 7789-24-4

Lithium fluoride

Cat. No. B148059
CAS RN: 7789-24-4
M. Wt: 26 g/mol
InChI Key: PQXKHYXIUOZZFA-UHFFFAOYSA-M
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Description

Lithium fluoride (LiF) is a material with notable scientific properties and characteristics. It exhibits radiophotoluminescence, a type of radiothermoluminescence, making it useful for dosimetry purposes due to its energy dependence, sensitivity, and fading characteristics (Regulla, 1972). LiF is known for having one of the largest optical bandgaps among dielectric materials and can be deposited in thin films, a process useful in ultraviolet applications (Hennessy &  Nikzad, 2018).
Furthermore, LiF films are unique for their large spectral transparency, making them suitable for miniaturized optical systems and integrated optical circuits (Montereali, 2002). In the ceramic industry, lithium fluoride plays a role in reducing firing temperatures, enhancing resistance to thermal shock, abrasion, and acid attack, and is a crucial component of the fluorine cell electrolyte (Papcun, 2000).
Lithium fluoride also serves as a thermal insulator and finds applications under high pressure as a pressure transmitting medium (Khambholja et al., 2012). Its physical properties include a density of 2.64 gr/cm³ and a melting point of 848°C (Sarraf-Mamoory et al., 2007). LiF is predicted to remain transparent to visible light even under stresses exceeding 1000 GPa, showcasing its durability and stability under extreme conditions (Kirsch et al., 2019).

Synthesis Method Details

Design of the Synthesis Pathway
The synthesis of Lithium fluoride can be achieved through the reaction of Lithium hydroxide with Hydrogen fluoride gas.

Starting Materials
Lithium hydroxide, Hydrogen fluoride gas

Reaction
Step 1: Lithium hydroxide is added to a reaction vessel, Step 2: Hydrogen fluoride gas is slowly introduced into the reaction vessel, Step 3: The reaction mixture is heated to a temperature of approximately 400°C, Step 4: The Lithium fluoride product is formed and can be collected through filtration or other separation techniques

Scientific Research Applications

These diverse applications highlight lithium fluoride's significance in various scientific research domains, from dosimetry and material science to nanotechnology and high-pressure experiments.
Dosimetry: Lithium fluoride is used in radiation dosimetry due to its radiophotoluminescence properties. It is effective for thermoluminescent dosimetry of ionizing radiations, although it experiences a fading effect after irradiation (Fowler et al., 1965). It is also utilized in high-resolution radiation imaging detectors based on color center photoluminescence (Piccinini et al., 2014).
Material Science: Lithium fluoride is a key material in various material science applications, such as an additive for sintering ceramics to achieve high density and reduced soaking time (Tsai et al., 2010). It is also used to improve the stability and morphological development of electrodes in lithium battery chemistries, which is important for the advancement of high energy lithium battery technology (Amatucci &  Pereira, 2007).
Nanotechnology: In nanotechnological applications, lithium fluoride's nano-metric particle sizes are significant for uses in flux, glaze, soldering, and aluminum melting processes (Sarraf-Mamoory et al., 2007). Additionally, its properties are harnessed in X-ray microscopy for cell imaging and other applications in nanotechnologies, materials, photonics, and life science (Bonfigli et al., 2011).
Pressure Experiments: In shock- and ramp-compression experiments, lithium fluoride is used to maintain stress and record particle velocity at interfaces, showcasing its utility under high pressure conditions (Rigg et al., 2014).

Mechanism of Action

These mechanisms illustrate the complex and multifaceted nature of lithium fluoride's actions, particularly in its interactions with cellular signaling pathways and biochemical processes.
Activation of Mast Cells: Lithium fluoride can activate mast cells through a secretory process dependent on calcium and cellular metabolic energy (Kazimierczak &  Adamas, 1980).
Interference with Inositol Lipid Metabolism: Lithium, including its fluoride salt, may exert its action by interfering with inositol lipid metabolism, which could explain its central selectivity and narrow therapeutic index (Drummond, 1987).
Inhibition of Brain Adenyl Cyclase: Lithium fluoride inhibits brain adenyl cyclase activity, suggesting its psychosedative effects might be related to this inhibition (Forn &  Valdecasas, 1971).
Inositol Depletion and Upregulating Glutamate Reuptake: The mechanism of lithium action might involve inositol depletion, inhibition of serotonin autoreceptors, and upregulating glutamate reuptake (Shaldubina, Agam, &  Belmaker, 2001).
Stabilizing Signaling Processes: Lithium stabilizes signaling processes by balancing positive and negative regulators, thereby maintaining signaling activities within an optimal range (Jope, 1999).
Effects on Adenylate Cyclase Activity: Lithium treatment can augment platelet adenylate cyclase activity, suggesting its primary site of action may be on signal transduction mechanisms (Risby et al., 1991).
Reducing Tau Phosphorylation: Lithium reversibly reduces tau phosphorylation at therapeutic concentrations, potentially inhibiting glycogen synthase kinase-3-induced tau phosphorylation in the brain (Lovestone et al., 1999).
Inhibition of Phosphoinositide Synthesis: Lithium inhibits the rate of phosphoinositide synthesis in neurons (Saiardi &  Mudge, 2018).
Formation of Cryolite Crystals: Lithium fluoride forms cryolite crystals during the saturation of silica-alumina melt with fluorine, leading to sodium enrichment (Gramenitskii et al., 2008).

Biochemical and Physiological Effects

These findings highlight lithium fluoride's multifaceted biochemical and physiological effects, ranging from cellular signaling and ion transport to interactions with bacterial metabolism and responses to high-energy processes.
Activation of Mast Cells: Lithium fluoride activates mast cells through a calcium and energy-dependent secretory process, indicating a significant role in cellular signaling and immune responses (Kazimierczak &  Adamas, 1980).
Inhibition of Adenyl Cyclase Activity: Lithium fluoride inhibits sodium fluoride-induced adenyl cyclase activity in rat and rabbit cerebral cortex homogenates, suggesting an influence on brain signaling pathways (Forn &  Valdecasas, 1971).
Augmentation of Platelet Adenylate Cyclase Activity: Treatment with lithium fluoride significantly augments platelet adenylate cyclase activity and alters the affinity constants for lymphocyte beta-adrenergic receptor binding, demonstrating its impact on cellular communication mechanisms (Risby et al., 1991).
Inhibition of Na,K-ATPase Activity: Lithium fluoride inhibits Na,K-ATPase activity, with a reversible effect, indicating its role in ion transport and cellular energy processes (Murphy &  Hoover, 1992).
Effects on Extracellular Polysaccharide Production: Fluoride enhances extracellular polysaccharide production by certain bacteria, while lithium tends to reverse this effect, showing its impact on bacterial metabolism and possibly on dental health (Treasure, 1981).
Interaction with Psychotropic Drugs: Lithium fluoride counteracts the effect of certain psychotropic drugs on fluoride-stimulated adenylate cyclase activity in the rat brain, indicating a complex interaction with neurological processes (Andersen, Klysner, &  Geisler, 1984).
Swelling Effects under Ion Irradiation: Lithium fluoride experiences significant out-of-plane swelling when irradiated with heavy ions, related to electronic energy loss, demonstrating its physical response to high-energy processes (Trautmann et al., 2000).
Bioactivity in Composite Cements: Lithium fluoride in composite cements shows no cytotoxicity and forms hydroxyapatite on its surface in simulated body solutions, indicating its potential for biocompatible material applications (Oh et al., 2004).

Advantages and Limitations for Lab Experiments

Lithium fluoride's unique properties make it a valuable material in laboratory experiments, especially in dosimetry and high-pressure studies. However, its limitations, such as response fading and radiation sensitivity, must be carefully considered in experimental design and data analysis.

Advantages

Small Size and Robust Nature: Lithium fluoride dosimetry is advantageous due to its small size and robust nature, making it suitable for precise and challenging measurement situations (Naylor, 1967).
High Stress Transparency: Lithium fluoride remains transparent to stresses up to 200 GPa, which is useful for maintaining stress and recording particle velocity in high-pressure experiments (Rigg et al., 2014).
High-Resolution Electron Beam Resist: Lithium fluoride films serve as a high-resolution electron beam resist with a low critical exposure dose, allowing for high precision in nanoscale patterning (Langheinrich et al., 1992).
Shock Transparency and Opaque Transformation: Lithium fluoride windows stay transparent under shock stress up to 350 GPa and transform to an opaque state at about 400 GPa, useful in dynamic pressure experiments (Duan et al., 2020).

Limitations

Fading of Response: A significant limitation of Lithium fluoride dosimetry is the fading of response within the first two days after irradiation, which can complicate data interpretation (Fowler et al., 1965).
Compression Response Differences: The compression response of Lithium fluoride differs from commonly used models, which can lead to discrepancies in experimental results (Davis et al., 2016).
Radiation Sensitivity: Lithium fluoride crystals can be damaged by recoiling fission fragments when exposed to radiation, affecting their utility in radiation-sensitive experiments (Young, 1958).
Strong Quenching Effect in Thin Layers: The use of Lithium fluoride in surface plasmon resonance methods can lead to a strong quenching effect, especially in ultra-thin layers, which may limit its application in certain experimental setups.

Future Directions

These directions indicate that lithium fluoride has a broad scope of potential applications, especially in areas requiring precise dosimetry, advanced materials for optoelectronics, and innovative solutions in energy storage technologies.
Mixed Radiation Field Thermoluminescence Dosimetry: Ultra-thin dosimeters using fine grains of lithium fluoride are suitable for advanced research in mixed radiation field thermoluminescence dosimetry, providing more precise measurements in complex radiation environments (Driscoll, 1978).
Optoelectronics: Miniaturized structures based on color centers in lithium fluoride can generate, amplify, and waveguide visible light. This holds potential for future applications in optoelectronics and integrated optical devices (Montereali, 2002).
Dynamic Compression Experiments: The unique crystal structure of lithium fluoride, with the largest reported bandgap, makes it an excellent window material in dynamic compression experiments to measure interface velocity, potentially aiding in high-pressure physics research (Kirsch et al., 2019).
Energy Storage Applications: In situ fabrication of fluorinated carbon-Lithium fluoride nanocomposites shows promise as electrode materials for energy storage applications, potentially enhancing the performance and efficiency of lithium-ion batteries (Schopf, Nielsen, &  Es‐Souni, 2018).
Lithium Battery Technology: Fluoride-based electrode materials are opening doors to future high energy lithium battery technology, promising improvements in energy storage capabilities (Amatucci &  Pereira, 2007).
Fluoride Doping in Cathode Materials: Fluoride doping in lithium-rich layered cathode materials leads to heterostructured spinel/layered composite cathode materials, enhancing rate capability in lithium ion batteries (Jin &  Duh, 2016).
  

Properties

IUPAC Name

lithium;fluoride
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InChI

InChI=1S/FH.Li/h1H;/q;+1/p-1
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InChI Key

PQXKHYXIUOZZFA-UHFFFAOYSA-M
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Canonical SMILES

[Li+].[F-]
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Molecular Formula

FLi
Record name lithium fluoride
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DSSTOX Substance ID

DTXSID10894119
Record name Lithium fluoride
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Molecular Weight

26.0 g/mol
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Physical Description

Dry Powder, White solid; [Hawley] White odorless powder; [MSDSonline]
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Boiling Point

1673 °C
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Solubility

0.134 g/100 g water at 25 °C; soluble in acid, 0.27 G SOL IN 100 ML WATER @ 18 °C; INSOL IN ALCOHOL; SOL IN HYDROGEN FLUORIDE
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Density

2.640 g/cu cm
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Vapor Pressure

1 mm Hg at 1047 °C
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Product Name

Lithium fluoride

Color/Form

Cubic crystals (NaCl lattice) or white fluffy powder, Fine white powder

CAS RN

7789-24-4, 12159-92-1, 14885-65-5, 17409-87-9
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Record name Lithium fluoride (6LiF)
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Melting Point

848.2 °C
Record name LITHIUM FLUORIDE
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Citations

For This Compound
54,000
Citations
M He, R Guo, GM Hobold, H Gao… - Proceedings of the …, 2020 - National Acad Sciences
… Lithium fluoride has been recently touted as a promising material to improve this interface; however, its intrinsic protective role for Li remains uncertain, hindering design of improved Li …
Number of citations: 213 www.pnas.org
DC Stockbarger - Review of Scientific Instruments, 1936 - aip.scitation.org
… IT is well known that crystalline lithium fluoride possesses … made of the fact, lithium fluoride has been considered to be … the development of our lithium fluoride crystallization method was …
Number of citations: 338 aip.scitation.org
YH Tan, GX Lu, JH Zheng, F Zhou, M Chen… - Advanced …, 2021 - Wiley Online Library
… Here, an electrolyte is reported in a porous lithium fluoride (LiF) strategy to enable efficient carbonate electrolyte engineering for stable and safe Li‐metal batteries. Unlike traditionally …
Number of citations: 100 onlinelibrary.wiley.com
DM Roessler, WC Walker - Journal of Physics and Chemistry of Solids, 1967 - Elsevier
The reflection spectrum of freshly cleaved lithium fluoride has been measured from the near ultraviolet to 28 eV. The real (ϵ 1 ) and imaginary (ϵ 2 ) parts of the dielectric response …
Number of citations: 152 www.sciencedirect.com
JJ Gilman, WG Johnston - Solid state physics, 1962 - Elsevier
Publisher Summary This chapter describes dislocation in lithium fluoride (LiF) crystal. It discusses the role of dislocations in crystal plasticity; the fracture of crystals; and the theory of the …
Number of citations: 256 www.sciencedirect.com
G Dolling, HG Smith, RM Nicklow, PR Vijayaraghavan… - Physical Review, 1968 - APS
The frequency wave-vector dispersion relation for the normal modes of vibration of Li 7 F at 298 K has been measured by means of slow-neutron inelastic scattering techniques. Triple-…
Number of citations: 169 journals.aps.org
DA Young - Nature, 1958 - osti.gov
ABSTRACTS Single crystals of lithium fluoride were cleaved along the plane and fission fragments from a U3O8 film 1 mm distant were allowed to enter a portion of the crystal surface at …
Number of citations: 477 www.osti.gov
D Lin, Y Liu, W Chen, G Zhou, K Liu, B Dunn, Y Cui - Nano letters, 2017 - ACS Publications
Research on lithium (Li) metal chemistry has been rapidly gaining momentum nowadays not only because of the appealing high theoretical capacity, but also its indispensable role in …
Number of citations: 391 pubs.acs.org
S Choudhury, S Choudhury - … Electrolytes and Solid–Liquid Interphases for …, 2019 - Springer
… We investigate the effect of lithium fluoride salt additives on electrodeposition of metals in batteries that use metallic lithium anodes. Through systematic electrochemical, spectroscopic, …
Number of citations: 310 link.springer.com
WG Johnston, JJ Gilman - Journal of Applied Physics, 1960 - pubs.aip.org
Experimental observations are presented of dislocation multiplication, of the defect structure left behind by a moving dislocation, and of cross‐glide of individual dislocations in LiF …
Number of citations: 414 pubs.aip.org

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